2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-ethyl-7-(furan-2-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H15N3O/c1-2-14-17(13-7-4-3-5-8-13)18-19-11-10-15(21(18)20-14)16-9-6-12-22-16/h3-12H,2H2,1H3
• InChI Key: BHXDFMWWORYQRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as Furapromidum or Furapromide and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, leading to the reduction of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce fever and exhibit antitumor activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of new drugs. However, its limited solubility in water and low bioavailability are major limitations in its use in lab experiments.

Future Directions

Future research on 2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine could focus on improving its solubility and bioavailability to enhance its pharmacological activity. It could also be investigated for its potential use in the treatment of cancer, as well as other inflammatory and pain-related disorders. Additionally, studies could be conducted to elucidate the exact mechanism of action of this compound.

Synthesis Methods

The synthesis of 2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine involves the reaction of 2-aminopyrazole with ethyl acetoacetate, followed by the reaction with furfural and phenylhydrazine. The resulting compound is then subjected to cyclization to obtain the final product.

Scientific Research Applications

2-ethyl-7-(2-furyl)-3-phenylpyrazolo[1,5-a]pyrimidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use as an anticancer agent.